Cas no 477977-73-4 (3-fluoro-6,7,8,9-tetrahydro-5H-benzo7annulen-6-one)

• Product Name: 3-fluoro-6,7,8,9-tetrahydro-5H-benzo7annulen-6-one
• CAS No: 477977-73-4
• MF: C₁₁H₁₁FO
• MW: 178.202846765518
• CID: 3328189
• PubChem ID: 69942175
• Update Time: 2025-09-28

3-fluoro-6,7,8,9-tetrahydro-5H-benzo7annulen-6-one Chemical and Physical Properties

Names and Identifiers

• 6H-BENZOCYCLOHEPTEN-6-ONE, 3-FLUORO-5,7,8,9-TETRAHYDRO-
• 3-fluoro-6,7,8,9-tetrahydro-5H-benzo7annulen-6-one
• 477977-73-4
• 3-FLUORO-6,7,8,9-TETRAHYDRO-5H-BENZO[7]ANNULEN-6-ONE
• EN300-1448733
• SCHEMBL6936889

• Inchi： 1S/C11H11FO/c12-10-5-4-8-2-1-3-11(13)7-9(8)6-10/h4-6H,1-3,7H2
• InChI Key： FQAHKHIMNNGHIU-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)CC(CCC2)=O

Computed Properties

• Exact Mass: 178.079393132g/mol
• Monoisotopic Mass: 178.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl fluorides